Dazomet
Dazomet
Dazomet appears as white crystals or off-white powder. Pungent, acrid odor. (NTP, 1992)
Dazomet is a dithiocarbamic ester that is 1,3,5-thiadiazinane with a thione moiety at position 2 and in which the hydrogens attached to the nitrogens are replaced by methyl groups. A fungicide, herbicide and nematicide, it is used prior to sowing or planting for the control of soil fungi, nematodes, bacteria and germinating weeds, and as fumigant for poultry litter and eggs to control Salmonella. It is a non-ozone-depleting alternative to methyl bromide. It has a role as a herbicide, a nematicide, an antibacterial agent and an antifungal agrochemical. It is a dithiocarbamic ester and a thiadiazinane.
Dazomet is a common soil fumigant that acts as a herbicide, fungicide, and nematicide. Dazomet is used as a soil sterilant on a variety of sites such as golf courses, nurseries, turf sites, and potting soils.[2] Dazomet is used for soil sterilization as an alternative to methyl bromide. Although less effective it is still used to kill pests because of its comparatively lower toxicity. Dazomet is applied to wet soil, which causes dazomet itself to decompose into a gaseous form, which is what actively controls pests. The decomposition of dazomet releases methyl isothiocyanate (MITC) a gas toxic to pests that would prevent or kill plant growth. Dazomet is irritating to the eyes and its degradation product, MITC, is a dermal sensitizer. Dazomet is very toxic to aquatic organisms, and also acutely toxic to mammals.
Dazomet is a dithiocarbamic ester that is 1,3,5-thiadiazinane with a thione moiety at position 2 and in which the hydrogens attached to the nitrogens are replaced by methyl groups. A fungicide, herbicide and nematicide, it is used prior to sowing or planting for the control of soil fungi, nematodes, bacteria and germinating weeds, and as fumigant for poultry litter and eggs to control Salmonella. It is a non-ozone-depleting alternative to methyl bromide. It has a role as a herbicide, a nematicide, an antibacterial agent and an antifungal agrochemical. It is a dithiocarbamic ester and a thiadiazinane.
Dazomet is a common soil fumigant that acts as a herbicide, fungicide, and nematicide. Dazomet is used as a soil sterilant on a variety of sites such as golf courses, nurseries, turf sites, and potting soils.[2] Dazomet is used for soil sterilization as an alternative to methyl bromide. Although less effective it is still used to kill pests because of its comparatively lower toxicity. Dazomet is applied to wet soil, which causes dazomet itself to decompose into a gaseous form, which is what actively controls pests. The decomposition of dazomet releases methyl isothiocyanate (MITC) a gas toxic to pests that would prevent or kill plant growth. Dazomet is irritating to the eyes and its degradation product, MITC, is a dermal sensitizer. Dazomet is very toxic to aquatic organisms, and also acutely toxic to mammals.
Brand Name:
Vulcanchem
CAS No.:
533-74-4
VCID:
VC21104622
InChI:
InChI=1S/C5H10N2S2/c1-6-3-7(2)5(8)9-4-6/h3-4H2,1-2H3
SMILES:
CN1CN(C(=S)SC1)C
Molecular Formula:
C5H10N2S2
Molecular Weight:
162.3 g/mol
Dazomet
CAS No.: 533-74-4
Cat. No.: VC21104622
Molecular Formula: C5H10N2S2
Molecular Weight: 162.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dazomet appears as white crystals or off-white powder. Pungent, acrid odor. (NTP, 1992) Dazomet is a dithiocarbamic ester that is 1,3,5-thiadiazinane with a thione moiety at position 2 and in which the hydrogens attached to the nitrogens are replaced by methyl groups. A fungicide, herbicide and nematicide, it is used prior to sowing or planting for the control of soil fungi, nematodes, bacteria and germinating weeds, and as fumigant for poultry litter and eggs to control Salmonella. It is a non-ozone-depleting alternative to methyl bromide. It has a role as a herbicide, a nematicide, an antibacterial agent and an antifungal agrochemical. It is a dithiocarbamic ester and a thiadiazinane. Dazomet is a common soil fumigant that acts as a herbicide, fungicide, and nematicide. Dazomet is used as a soil sterilant on a variety of sites such as golf courses, nurseries, turf sites, and potting soils.[2] Dazomet is used for soil sterilization as an alternative to methyl bromide. Although less effective it is still used to kill pests because of its comparatively lower toxicity. Dazomet is applied to wet soil, which causes dazomet itself to decompose into a gaseous form, which is what actively controls pests. The decomposition of dazomet releases methyl isothiocyanate (MITC) a gas toxic to pests that would prevent or kill plant growth. Dazomet is irritating to the eyes and its degradation product, MITC, is a dermal sensitizer. Dazomet is very toxic to aquatic organisms, and also acutely toxic to mammals. |
|---|---|
| CAS No. | 533-74-4 |
| Molecular Formula | C5H10N2S2 |
| Molecular Weight | 162.3 g/mol |
| IUPAC Name | 3,5-dimethyl-1,3,5-thiadiazinane-2-thione |
| Standard InChI | InChI=1S/C5H10N2S2/c1-6-3-7(2)5(8)9-4-6/h3-4H2,1-2H3 |
| Standard InChI Key | QAYICIQNSGETAS-UHFFFAOYSA-N |
| SMILES | CN1CN(C(=S)SC1)C |
| Canonical SMILES | CN1CN(C(=S)SC1)C |
| Colorform | Colorless crystals Needles from benzene |
| Flash Point | 93 °C |
| Melting Point | 248 °F (decomposes) (NTP, 1992) 106 °C |
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